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Compound of Interest

Compound Name: PSB-17365

Cat. No.: B610312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-17365 is a potent and selective synthetic agonist for the G protein-coupled receptor 84

(GPR84).[1] GPR84 is primarily expressed in immune cells and has been implicated in

inflammatory responses, making it a target of interest for drug development. Accurate and

consistent preparation of PSB-17365 stock solutions is critical for reliable and reproducible

experimental results in both in vitro and in vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling

of PSB-17365 stock solutions to ensure their stability and efficacy for experimental use.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PSB-17365 is provided in the table

below.
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Property Value

Molecular Formula C₁₂H₁₂BrN₃O₂

Molecular Weight 310.15 g/mol

Appearance Solid (powder)

Purity ≥98% (or as specified by the supplier)

Solubility and Storage
Proper dissolution and storage are paramount to maintaining the integrity of PSB-17365.

Solvent Solubility
Recommended Storage
Temperature

DMSO Soluble -20°C (long-term)

Ethanol
Information not readily

available
0-4°C (short-term)

Water
Information not readily

available

Note: It is recommended to prepare a high-concentration stock solution in DMSO.

Experimental Protocol: Preparation of a 10 mM PSB-
17365 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PSB-17365 in DMSO.

Materials:

PSB-17365 powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Determine the required mass of PSB-17365:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

310.15 g/mol / 1000 = 3.1015 mg

Weighing PSB-17365:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of PSB-17365 powder into the tube.

Dissolving PSB-17365:

Add the desired volume of DMSO to the tube containing the PSB-17365 powder.

For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution:

Cap the tube securely.

Vortex the solution until the PSB-17365 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may assist in dissolution if necessary. Visually inspect the solution to

ensure there are no undissolved particles.

Aliquoting and Storage:
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For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C for long-term storage. For short-term storage (days to weeks),

0-4°C can be used.

Safety Precautions
As with any chemical reagent, appropriate safety precautions should be taken when handling

PSB-17365.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, wash immediately with copious amounts of water.

Consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

information. While a specific SDS for PSB-17365 is not readily available in public domains,

general precautions for handling similar chemical compounds should be followed.

Visualizations
Experimental Workflow for Stock Solution Preparation:
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PSB-17365 Stock Solution Preparation Workflow

Calculate required mass of PSB-17365

Weigh PSB-17365 powder

Add appropriate volume of DMSO

Vortex to dissolve completely

Aliquot into single-use volumes

Store at -20°C (long-term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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